Cas no 86196-36-3 (Benzyl α-D-galactopyranoside)

Benzyl α-D-galactopyranoside structure
Benzyl α-D-galactopyranoside structure
Product Name:Benzyl α-D-galactopyranoside
CAS No:86196-36-3
MF:C13H18O6
MW:270.278424739838
CID:1844402
PubChem ID:11011048
Update Time:2025-04-21

Benzyl α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • Benzyl α-D-galactopyranoside
    • (2S,3R,4S,5R,6R)-2-(Benzyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • SCHEMBL5026360
    • 86196-36-3
    • Inchi: 1S/C13H18O6/c14-6-9-10(15)11(16)12(17)13(19-9)18-7-8-4-2-1-3-5-8/h1-5,9-17H,6-7H2/t9-,10+,11+,12-,13+/m1/s1
    • InChI Key: GKHCBYYBLTXYEV-SJHCENCUSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.11033829g/mol
  • Monoisotopic Mass: 270.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 99.4Ų
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